Cas no 1170546-50-5 (ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate)

• Product Name: ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate
• CAS No: 1170546-50-5
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 6239332
• PubChem ID: 42352849
• Update Time: 2025-06-09

ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate
• 1170546-50-5
• AKOS024505693
• F5302-0168
• ethyl 4-[(1,3-dimethylpyrazole-4-carbonyl)amino]benzoate
• ethyl 4-(1,3-dimethyl-1H-pyrazole-4-carboxamido)benzoate

• Inchi： 1S/C15H17N3O3/c1-4-21-15(20)11-5-7-12(8-6-11)16-14(19)13-9-18(3)17-10(13)2/h5-9H,4H2,1-3H3,(H,16,19)
• InChI Key： VVSCFVKTBYFHAY-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=C1C)NC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.2Ų

Additional information on ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate

Introduction to Ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate (CAS No. 1170546-50-5)

Ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate, a compound with the chemical identifier CAS No. 1170546-50-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural framework of this molecule, featuring a benzoate moiety linked to a pyrazole amide group, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The benzoate group is well-known for its presence in numerous pharmacologically active agents, contributing to properties such as solubility and metabolic stability. In contrast, the pyrazole ring is a heterocyclic structure that has been extensively studied for its role in modulating biological pathways. Specifically, the 1H-pyrazole-4-amido moiety within this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for therapeutic intervention.

Recent studies have highlighted the importance of pyrazole derivatives in the development of new therapeutic agents. For instance, modifications of the pyrazole core have been associated with enhanced binding affinity and selectivity towards various biological targets. This has led to the exploration of pyrazole-based compounds in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The introduction of substituents like dimethyl groups in the 1H-pyrazole ring further fine-tunes the pharmacokinetic properties of these molecules, making them more suitable for clinical applications.

The ethyl ester group at the fourth position of the benzoate ring in Ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate adds another layer of complexity to its potential biological activity. Ester functionalities are often incorporated into drug molecules to improve their pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME). This modification can influence the compound's solubility and bioavailability, which are crucial factors in determining its efficacy as a therapeutic agent.

In the context of current research trends, Ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate aligns with the growing interest in structure-based drug design. High-throughput screening and computational modeling techniques have enabled researchers to rapidly identify promising candidates for further development. The structural features of this compound make it an attractive candidate for virtual screening against large databases of biological targets, facilitating the identification of novel therapeutic applications.

The synthesis of Ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These synthetic strategies not only enhance the efficiency of production but also allow for greater flexibility in modifying the molecular framework for tailored biological activities.

The pharmacological evaluation of Ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The dimethyl-substituted pyrazole ring appears to play a critical role in modulating enzyme activity by enhancing binding interactions with target sites. This finding underscores the importance of fine-tuning molecular structure to achieve desired pharmacological outcomes.

Moreover, the benzoate moiety contributes to the compound's overall stability and bioavailability, making it a promising candidate for oral administration. This aspect is particularly relevant in drug development, where patient compliance and ease of administration are key considerations. The combination of these structural features suggests that Ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate could serve as a lead compound for further optimization into a viable therapeutic agent.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating its molecular structure and dynamics. Additionally, computational methods like molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level.

The broader implications of Ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate extend beyond its immediate applications in drug development. Its structural motif represents a valuable scaffold for exploring new chemical entities with diverse biological activities. By leveraging modern synthetic and analytical tools, researchers can systematically modify this molecule to develop libraries of compounds with tailored properties for therapeutic use.

In conclusion, Ethyl 4-(1,3-dimethyl-1H-pyrazole-4-amido)benzoate (CAS No. 1170546-50-5) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new applications for pyrazole-based derivatives, compounds like this one are poised to play a crucial role in addressing unmet medical needs.